Cas no 1351791-45-1 (Boceprevir Metabolite M15)

• Product Name: Boceprevir Metabolite M15
• CAS No: 1351791-45-1
• MF: C₁₉H₃₄N₄O₃
• MW: 366.498264789581
• CID: 2244434
• Update Time: 2025-11-02

Boceprevir Metabolite M15 Chemical and Physical Properties

Names and Identifiers

• Boceprevir Metabolite M15
• (1R,2S,5S)-3-((S)-2-(3-(Tert-butyl)ureido)-3,3-dimethylbutanoyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxamide

• Inchi： 1S/C19H34N4O3/c1-17(2,3)13(21-16(26)22-18(4,5)6)15(25)23-9-10-11(19(10,7)8)12(23)14(20)24/h10-13H,9H2,1-8H3,(H2,20,24)(H2,21,22,26)/t10-,11-,12-,13+/m0/s1
• InChI Key： MUNKKBLZOYMWMX-ZDEQEGDKSA-N
• SMILES： O=C([C@@H]1[C@@H]2[C@H](CN1C([C@H](C(C)(C)C)NC(NC(C)(C)C)=O)=O)C2(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 615
• Topological Polar Surface Area: 105

Additional information on Boceprevir Metabolite M15

Boceprevir Metabolite M15 (CAS No. 1351791-45-1): A Comprehensive Overview

Boceprevir Metabolite M15 (CAS No. 1351791-45-1) is a significant metabolite derived from Boceprevir, a well-known protease inhibitor used in antiviral therapies. This compound has garnered attention in pharmaceutical research due to its role in drug metabolism and potential therapeutic applications. In this article, we delve into the properties, applications, and current research trends surrounding Boceprevir Metabolite M15, providing a detailed and SEO-optimized overview for professionals and researchers.

The chemical structure of Boceprevir Metabolite M15 is characterized by its unique functional groups, which contribute to its biological activity. As a metabolite, it plays a crucial role in the pharmacokinetics of Boceprevir, influencing drug efficacy and safety profiles. Researchers are particularly interested in understanding how Boceprevir Metabolite M15 interacts with enzymes and other biomolecules, as this knowledge can lead to improved drug formulations and personalized medicine approaches.

One of the most frequently searched questions about Boceprevir Metabolite M15 is its mechanism of action. Studies have shown that this metabolite inhibits viral protease activity, similar to its parent compound, but with distinct kinetic properties. This makes it a valuable subject for investigations into drug resistance and combination therapies, which are hot topics in antiviral research. By targeting specific viral proteins, Boceprevir Metabolite M15 offers insights into novel treatment strategies for infectious diseases.

In addition to its antiviral potential, Boceprevir Metabolite M15 is also studied for its pharmacokinetic properties. Understanding its absorption, distribution, metabolism, and excretion (ADME) is critical for optimizing drug regimens. Recent advancements in analytical techniques, such as LC-MS/MS, have enabled precise quantification of this metabolite in biological samples, facilitating better clinical monitoring and research reproducibility.

The synthesis and purification of Boceprevir Metabolite M15 are other areas of interest. Researchers often search for reliable protocols to produce high-purity samples for experimental use. Innovations in green chemistry and sustainable synthesis methods are being explored to reduce environmental impact while maintaining yield and purity. These efforts align with the growing demand for eco-friendly pharmaceutical practices.

Another trending topic related to Boceprevir Metabolite M15 is its role in drug-drug interactions. As a metabolite, it can influence the effectiveness of co-administered medications, making it a focal point for clinical pharmacology studies. Understanding these interactions is essential for minimizing adverse effects and enhancing therapeutic outcomes, particularly in patients with complex medication regimens.

From a market perspective, the demand for Boceprevir Metabolite M15 is driven by its applications in drug development and biomedical research. Pharmaceutical companies and academic institutions are increasingly sourcing this compound for preclinical and clinical studies. The rise of personalized medicine and precision therapeutics has further amplified its relevance, as metabolites like M15 provide critical data for tailoring treatments to individual patient needs.

In conclusion, Boceprevir Metabolite M15 (CAS No. 1351791-45-1) is a compound of significant scientific and therapeutic interest. Its unique properties, coupled with ongoing research into its mechanisms and applications, make it a valuable asset in modern medicine. Whether you're a researcher, clinician, or industry professional, staying informed about the latest developments in Boceprevir Metabolite M15 can provide valuable insights for your work. For more detailed information, consult peer-reviewed journals and trusted scientific databases.